2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO3/c1-18-14-6-5-11(8-15(14)19-2)10-3-4-12(9-16)13(17)7-10/h3-8,17H,1-2H3
• InChI Key: AGYFQQGXONXDLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C#N)O)OC
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID20684861
• Molecular Weight: 255.27 g/mol
• CAS RN: 1261919-18-9

Description

2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% (2C5DMPP) is an organic compound with a variety of applications in the field of scientific research. It is a white crystalline solid with a melting point of 156-158°C and a boiling point of 314°C. It is a widely used reagent in organic synthesis and has been used in the preparation of pharmaceuticals, dyes, pigments, and other organic compounds. It is also used in the synthesis of other organic compounds such as amino acids, peptides, and nucleotides.

Mechanism of Action

2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% is an organic compound that acts as a catalyst in the synthesis of various organic compounds. It acts by forming a reactive intermediate that can be used to initiate a reaction. This intermediate can then be used to form a new compound or to break down an existing compound.
Biochemical and Physiological Effects
2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as monoamine oxidase and acetylcholinesterase. It has also been found to have a modulatory effect on the activity of certain proteins, such as cyclooxygenase-2 and cytochrome P450. In addition, it has been shown to have an inhibitory effect on the activity of certain hormones, such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has several advantages and limitations when used in laboratory experiments. One of the advantages is that it is relatively inexpensive and easy to obtain. It is also relatively stable and has a high purity level. However, it is important to note that it is a hazardous material and should be handled with care. In addition, it can be toxic if inhaled or ingested.

Future Directions

There are several potential future directions for the use of 2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% in scientific research. One potential direction is the use of 2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% in the development of new drugs and therapies. In addition, it could be used to study the mechanisms of action of various enzymes and proteins. It could also be used to study the biochemical and physiological effects of various compounds. Finally, it could be used in the development of new synthetic methods for the synthesis of organic compounds.

Synthesis Methods

2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% can be synthesized from the reaction of 2-cyano-5-chloro-3,4-dimethoxyphenol and sodium hydroxide in the presence of a solvent, such as dimethylformamide. The reaction is carried out at room temperature and yields a product with 95% purity.

Scientific Research Applications

2-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, dyes, pigments, and other organic compounds. It has also been used in the synthesis of various amino acids, peptides, and nucleotides. In addition, it has been used in the study of enzyme-catalyzed reactions, DNA sequencing, and the development of new drugs.